1-palmitoyl-2-(5-hydroxy-6,8,11,14-eicosatetraenoyl)-glycero-3-phosphocholine
1-palmitoyl-2-(5-hydroxy-6,8,11,14-eicosatetraenoyl)-glycero-3-phosphocholine
Brand Name:
Vulcanchem
CAS No.:
125111-41-3
VCID:
VC0039977
InChI:
InChI=1S/C44H80NO9P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-33-41(46)34-32-36-44(48)54-42(40-53-55(49,50)52-38-37-45(3,4)5)39-51-43(47)35-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h14,16,20,22,26,28,30,33,41-42,46H,6-13,15,17-19,21,23-25,27,29,31-32,34-40H2,1-5H3/b16-14+,22-20+,28-26+,33-30-/t41-,42-/m1/s1
SMILES:
CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCC(C=CC=CCC=CCC=CCCCCC)O
Molecular Formula:
C44H80NO9P
Molecular Weight:
798.1 g/mol
1-palmitoyl-2-(5-hydroxy-6,8,11,14-eicosatetraenoyl)-glycero-3-phosphocholine
CAS No.: 125111-41-3
Main Products
VCID: VC0039977
Molecular Formula: C44H80NO9P
Molecular Weight: 798.1 g/mol
CAS No. | 125111-41-3 |
---|---|
Product Name | 1-palmitoyl-2-(5-hydroxy-6,8,11,14-eicosatetraenoyl)-glycero-3-phosphocholine |
Molecular Formula | C44H80NO9P |
Molecular Weight | 798.1 g/mol |
IUPAC Name | [(2R)-3-hexadecanoyloxy-2-[(5S,6Z,8E,11E,14E)-5-hydroxyicosa-6,8,11,14-tetraenoyl]oxypropyl] 2-(trimethylazaniumyl)ethyl phosphate |
Standard InChI | InChI=1S/C44H80NO9P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-33-41(46)34-32-36-44(48)54-42(40-53-55(49,50)52-38-37-45(3,4)5)39-51-43(47)35-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h14,16,20,22,26,28,30,33,41-42,46H,6-13,15,17-19,21,23-25,27,29,31-32,34-40H2,1-5H3/b16-14+,22-20+,28-26+,33-30-/t41-,42-/m1/s1 |
Standard InChIKey | IVTVKFZMSCWBFZ-MIYDOVCTSA-N |
Isomeric SMILES | CCCCCCCCCCCCCCCC(=O)OC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCC[C@@H](/C=C\C=C\C/C=C/C/C=C/CCCCC)O |
SMILES | CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCC(C=CC=CCC=CCC=CCCCCC)O |
Canonical SMILES | CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCC(C=CC=CCC=CCC=CCCCCC)O |
Synonyms | 1-palm-2-5HETE PC 1-palmitoyl-2-(5-hydroxy-6,8,11,14-eicosatetraenoyl)-glycero-3-phosphocholine |
PubChem Compound | 6439198 |
Last Modified | Nov 11 2021 |
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